Cas no 149771-24-4 (2-Methyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid)
2-Methyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid is a fluorinated pyrimidine derivative with significant utility in pharmaceutical and agrochemical research. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive compounds. The carboxylic acid moiety allows for further functionalization, enabling its incorporation into larger molecular frameworks. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators due to its structural rigidity and electronic properties. High purity and consistent quality ensure reliable performance in synthetic applications. Its stability under standard laboratory conditions further contributes to its practicality in industrial and academic settings.
149771-24-4 structure
Product Name:2-Methyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid
CAS No:149771-24-4
MF:C7H5F3N2O2
MW:206.122011899948
MDL:MFCD06409005
CID:100086
PubChem ID:10104416
Update Time:2025-06-07
2-Methyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid
- 2-Methyl-4-trifluoromethyl-pyrimidine-5-carboxylic acid
- 5-Pyrimidinecarboxylicacid, 2-methyl-4-(trifluoromethyl)-
- 2-methyl-4-trifluoromethylpyrimidine-5-carboxylic acid
- 4-trifluoromethyl-2-methyl-5-pyrimidinecarboxylic acid
- 5-Pyrimidinecarboxylicacid,2-methyl-4-(trifluoromethyl)
- 5-Pyrimidinecarboxylic acid, 2-methyl-4-(trifluoromethyl)-
- 2-Methyl-4-trifluoromethyl-pyrimidine-5-carboxylic acid ,97%
- A51179
- DTXSID30435644
- AS-70723
- 2-Methyl-4-trifluoromethyl-pyrimidine-5-carboxylicacid
- 2-methyl-4-(trifluoromethyl)pyrimidine-5-carboxylicAcid
- BB 0240284
- SCHEMBL2118779
- 149771-24-4
- AKOS000302365
- FT-0660628
- 2-Methyl-4-trifluoromethyl-pyrimidine-5-carbo xylic acid
- CS-0186666
- SB60577
- (2-Methyl-4-trifluoromethyl-pyrimidin-5-yl)carboxylic acid
- EN300-104010
- MFCD06409005
- 2-Methyl-4-trifluoromethyl pyrimidine-5-carboxylic acid
- DB-063832
-
- MDL： MFCD06409005
- Inchi： 1S/C7H5F3N2O2/c1-3-11-2-4(6(13)14)5(12-3)7(8,9)10/h2H,1H3,(H,13,14)
- InChI Key： BECLGVAKEOAIAW-UHFFFAOYSA-N
- SMILES： FC(C1C(C(=O)O)=CN=C(C)N=1)(F)F
Computed Properties
- Exact Mass: 206.03000
- Monoisotopic Mass: 206.03031189g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1
- Topological Polar Surface Area: 63.1Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: 117-118℃
- Boiling Point: 280.6±40.0 °C at 760 mmHg
- Flash Point: 123.5±27.3 °C
- PSA: 63.08000
- LogP: 1.50200
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-Methyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 20/22
- Safety Instruction： 36/37
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Methyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X37975-1g |
2-Methyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid |
149771-24-4 | 95% | 1g |
¥562.0 | 2024-07-18 | |
| Matrix Scientific | 054439-500mg |
2-Methyl-4-trifluoromethyl-pyrimidine-5-carboxylic acid |
149771-24-4 | 500mg |
$300.00 | 2023-09-06 | ||
| Matrix Scientific | 054439-1g |
2-Methyl-4-trifluoromethyl-pyrimidine-5-carboxylic acid |
149771-24-4 | 1g |
$450.00 | 2023-09-06 | ||
| Matrix Scientific | 054439-5g |
2-Methyl-4-trifluoromethyl-pyrimidine-5-carboxylic acid |
149771-24-4 | 5g |
$1050.00 | 2023-09-06 | ||
| Chemenu | CM166236-5g |
2-Methyl-4-trifluoromethyl-pyrimidine-5-carboxylic acid |
149771-24-4 | 95% | 5g |
$529 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QN360-50mg |
2-Methyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid |
149771-24-4 | 95+% | 50mg |
184.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QN360-200mg |
2-Methyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid |
149771-24-4 | 95+% | 200mg |
408.0CNY | 2021-07-15 | |
| Chemenu | CM166236-250mg |
2-Methyl-4-trifluoromethyl-pyrimidine-5-carboxylic acid |
149771-24-4 | 95% | 250mg |
$77 | 2023-02-17 | |
| Chemenu | CM166236-1g |
2-Methyl-4-trifluoromethyl-pyrimidine-5-carboxylic acid |
149771-24-4 | 95% | 1g |
$175 | 2023-02-17 | |
| eNovation Chemicals LLC | D762933-100mg |
5-Pyrimidinecarboxylic acid, 2-methyl-4-(trifluoromethyl)- |
149771-24-4 | 97% | 100mg |
$75 | 2024-06-07 |
2-Methyl-4-(trifluoromethyl)pyrimidine-5-carboxylic acid Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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